Cas no 2624136-20-3 (1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride)

• Product Name: 1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride
• CAS No: 2624136-20-3
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD33550361
• CID: 5663138
• PubChem ID: 155978208
• Update Time: 2025-06-14

1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropyl-5-fluorophenyl)methanamine hydrochloride
• EN300-27747676
• 2624136-20-3
• 1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride

• MDL： MFCD33550361
• Inchi： 1S/C10H12FN.ClH/c11-9-3-4-10(7-1-2-7)8(5-9)6-12;/h3-5,7H,1-2,6,12H2;1H
• InChI Key： IWFINTJJHWHENO-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=C(C=1)CN)C1CC1

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride

Comprehensive Analysis of 1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride (CAS No. 2624136-20-3)

The compound 1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride (CAS No. 2624136-20-3) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure, featuring a cyclopropyl ring and a fluorophenyl group, makes it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and antimicrobial agents.

One of the most searched questions related to 1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride is its synthetic route and purity optimization. The compound is typically synthesized via a multi-step process involving the introduction of the cyclopropyl moiety to a fluorinated benzene ring, followed by amination and hydrochloride salt formation. Advanced purification techniques, such as recrystallization and column chromatography, are often employed to achieve high purity levels (>98%), which is critical for its application in drug discovery.

In recent years, the demand for fluorinated compounds like 1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently discussed in scientific forums and AI-driven research platforms. The compound's hydrogen bonding capabilities and lipophilicity also make it a valuable scaffold for designing GPCR-targeted drugs, a hot topic in precision medicine.

Another area of interest is the compound's spectroscopic characterization. Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly used to confirm its structure and purity. Researchers often search for reference spectra or analytical protocols to streamline their workflows, highlighting the need for accessible, high-quality data in chemical databases.

The pharmacokinetic properties of 1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride are also under investigation, particularly its blood-brain barrier permeability and metabolic degradation pathways. These studies are crucial for its potential use in neurodegenerative disease research, a field that has gained traction due to rising global health concerns. Additionally, its solubility and stability in various formulations are frequently explored topics in pharmaceutical development.

From an industrial perspective, scale-up synthesis and cost-effective production of 1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride are key challenges. Innovations in continuous flow chemistry and catalytic methods are being explored to address these issues, reflecting the broader shift toward sustainable chemistry practices. This aligns with the increasing emphasis on green chemistry principles in the chemical industry.

In summary, 1-(2-Cyclopropyl-5-fluorophenyl)methanamine hydrochloride (CAS No. 2624136-20-3) represents a promising compound with diverse applications in drug discovery and material science. Its structural features, combined with the growing interest in fluorinated building blocks, position it as a valuable tool for researchers aiming to develop next-generation therapeutics and agrochemicals.